Cas no 6602-96-6 (2-(4-bromophenyl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone)

• Product Name: 2-(4-bromophenyl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• CAS No: 6602-96-6
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• CID: 1695956
• PubChem ID: 670093
• Update Time: 2025-04-21

2-(4-bromophenyl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• ethanone, 2-(4-bromophenyl)-1-(3,4-dihydro-2(1H)-isoquinolinyl)-
• 2-(4-bromophenyl)-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• SR-01000238462
• 2-[(4-bromophenyl)acetyl]-1,2,3,4-tetrahydroisoquinoline
• CHEMBL1528631
• HMS2824I20
• 2-(4-BROMOPHENYL)-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)ETHAN-1-ONE
• 6602-96-6
• ST043827
• STK069275
• DTXSID20349988
• MLS001185513
• AKOS003281343
• SMR000503152
• SR-01000238462-1

• Inchi： 1S/C17H16BrNO/c18-16-7-5-13(6-8-16)11-17(20)19-10-9-14-3-1-2-4-15(14)12-19/h1-8H,9-12H2
• InChI Key： ZAGRKFRZHVHDFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 329.04158
• Monoisotopic Mass: 329.041527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.402
• Boiling Point: 497.8°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.626
• PSA: 20.31